Cas no 1249111-50-9 (1-(2-fluorophenyl)-1-methoxypropan-2-amine)

• Product Name: 1-(2-fluorophenyl)-1-methoxypropan-2-amine
• CAS No: 1249111-50-9
• MF: C₁₀H₁₄FNO
• MW: 183.22266626358
• CID: 5216505
• PubChem ID: 61622167
• Update Time: 2025-06-08

1-(2-fluorophenyl)-1-methoxypropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluorophenyl)-1-methoxypropan-2-amine
• Benzeneethanamine, 2-fluoro-β-methoxy-α-methyl-

• Inchi： 1S/C10H14FNO/c1-7(12)10(13-2)8-5-3-4-6-9(8)11/h3-7,10H,12H2,1-2H3
• InChI Key： VQAPSOXMBFRWFS-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(C(C)N)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• XLogP3: 1.2
• Topological Polar Surface Area: 35.2

Additional information on 1-(2-fluorophenyl)-1-methoxypropan-2-amine

Professional Introduction to 1-(2-fluorophenyl)-1-methoxypropan-2-amine (CAS No. 1249111-50-9)

1-(2-fluorophenyl)-1-methoxypropan-2-amine, with the chemical formula C₁₀H₁₃FNO, is a fluorinated amine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1249111-50-9, exhibits unique structural and functional properties that make it a promising candidate for various biochemical applications.

The molecular structure of 1-(2-fluorophenyl)-1-methoxypropan-2-amine consists of a phenyl ring substituted with a fluorine atom at the 2-position, connected to a propyl chain with an amine group at the terminal position and a methoxy group on the first carbon. This specific arrangement of functional groups imparts distinct reactivity and binding capabilities, making it a valuable scaffold for drug discovery and development.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The presence of the fluorine atom in 1-(2-fluorophenyl)-1-methoxypropan-2-amine contributes to these advantageous properties, making it an attractive moiety for medicinal chemists seeking to design novel therapeutic agents.

One of the most compelling aspects of 1-(2-fluorophenyl)-1-methoxypropan-2-amine is its potential application in the development of central nervous system (CNS) drugs. Fluorinated amines have been extensively studied for their ability to cross the blood-brain barrier (BBB) and interact with neurotransmitter receptors. Preclinical studies have demonstrated that compounds containing this structural motif can exhibit potent effects on various neurological pathways, suggesting its utility in treating conditions such as depression, anxiety, and neurodegenerative disorders.

The amine group in 1-(2-fluorophenyl)-1-methoxypropan-2-amine also provides a versatile handle for further chemical modifications. This allows researchers to explore derivatization strategies aimed at optimizing pharmacokinetic profiles, enhancing target specificity, and improving overall drug efficacy. For instance, coupling this compound with other pharmacophores or introducing additional functional groups can lead to novel molecules with tailored biological activities.

Epidemiological and pharmacological evidence has highlighted the importance of fluorine-containing compounds in modern medicine. The introduction of fluorine atoms into organic molecules often results in increased lipophilicity, reduced susceptibility to metabolic degradation, and improved pharmacokinetic properties. These characteristics are particularly relevant in the context of drug development, where optimizing these parameters is crucial for achieving therapeutic success.

The synthesis of 1-(2-fluorophenyl)-1-methoxypropan-2-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, reduction processes, and protection-deprotection strategies. Advanced techniques such as flow chemistry and catalytic methods have also been employed to streamline the synthesis and improve scalability.

In addition to its pharmaceutical applications, 1-(2-fluorophenyl)-1-methoxypropan-2-amine has shown promise in materials science and agrochemical research. Its unique chemical properties make it a suitable candidate for developing advanced polymers, liquid crystals, and specialty chemicals. Furthermore, its ability to interact with biological systems suggests potential uses in crop protection agents and environmental remediation technologies.

The regulatory landscape for fluorinated compounds is complex but well-established. Agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have stringent guidelines for the development and approval of drugs containing fluorine atoms. These regulations ensure that compounds like 1-(2-fluorophenyl)-1-methoxypropan-2-amine are thoroughly evaluated for safety and efficacy before entering clinical trials.

Ongoing research continues to uncover new applications for this compound. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in synthetic methodologies and drug discovery platforms. By leveraging cutting-edge technologies such as high-throughput screening (HTS) and computational modeling, scientists are identifying novel derivatives with enhanced therapeutic potential.

The future prospects for 1-(2-fluorophenyl)-1-methoxypropan-2-amine appear promising as new scientific insights emerge. Its role in developing next-generation therapeutics is likely to expand further as researchers gain deeper understanding of its biological interactions and pharmacological effects. As the demand for innovative medicines grows, compounds like this will continue to play a critical role in advancing human health.